Cas no 2092684-96-1 (6-methoxybicyclo4.1.1octane-1-carboxylic acid)

• Product Name: 6-methoxybicyclo4.1.1octane-1-carboxylic acid
• CAS No: 2092684-96-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD30619662
• CID: 5407594
• PubChem ID: 131335864
• Update Time: 2025-11-05

6-methoxybicyclo4.1.1octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28246648
• (1r,6r)-6-methoxybicyclo[4.1.1]octane-1-carboxylic acid
• 6-methoxybicyclo[4.1.1]octane-1-carboxylic acid
• 2092684-96-1
• Z2568989248
• EN300-25657505
• 6-methoxybicyclo4.1.1octane-1-carboxylic acid

• MDL： MFCD30619662
• Inchi： 1S/C10H16O3/c1-13-10-5-3-2-4-9(6-10,7-10)8(11)12/h2-7H2,1H3,(H,11,12)
• InChI Key： YQJSWLRJZYFLMS-UHFFFAOYSA-N
• SMILES： O(C)C12CCCCC(C(=O)O)(C1)C2

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 6-methoxybicyclo4.1.1octane-1-carboxylic acid

Exploring the Potential of 6-Methoxybicyclo[4.1.1]octane-1-carboxylic Acid (CAS No. 2092684-96-1)

In the ever-evolving landscape of organic chemistry, 6-methoxybicyclo[4.1.1]octane-1-carboxylic acid (CAS No. 2092684-96-1) has emerged as a compound of significant interest. This bicyclic carboxylic acid derivative, characterized by its unique structural framework, presents a fascinating case study for researchers exploring novel synthetic intermediates and bioactive molecules. The methoxy-substituted bicyclo[4.1.1]octane core of this compound offers intriguing possibilities in both academic research and industrial applications.

The molecular architecture of 6-methoxybicyclo[4.1.1]octane-1-carboxylic acid combines the stability of a bicyclic system with the reactivity of a carboxylic acid functional group. This dual nature makes it particularly valuable in pharmaceutical research, where scientists are constantly searching for new scaffolds that can serve as building blocks for drug development. Recent trends in medicinal chemistry have shown growing interest in constrained bicyclic compounds like this one, as they often demonstrate improved metabolic stability and target selectivity compared to their linear counterparts.

From a synthetic chemistry perspective, the preparation of 6-methoxybicyclo[4.1.1]octane carboxylic acid derivatives presents interesting challenges and opportunities. The strained nature of the [4.1.1] bicyclic system requires careful consideration of reaction conditions, making it a valuable subject for methodological development. Researchers investigating ring strain effects in organic synthesis frequently turn to such compounds to test new catalytic systems and reaction pathways.

The potential applications of 6-methoxybicyclo[4.1.1]octane-1-carboxylic acid extend beyond pharmaceuticals. In materials science, the rigid bicyclic structure could serve as a core component for designing novel polymers with specific mechanical or thermal properties. The methoxy group at position 6 offers an additional handle for further functionalization, allowing chemists to tune the compound's properties for various applications. This versatility aligns well with current industry demands for multifunctional building blocks in specialty chemical production.

Recent advances in computational chemistry have enabled more detailed studies of compounds like 6-methoxybicyclo[4.1.1]octane-1-carboxylic acid. Molecular modeling techniques can predict how the compound's unique geometry might influence its interactions with biological targets or other molecules. These in silico studies of bicyclic compounds are becoming increasingly important in the early stages of drug discovery and materials design, potentially reducing the time and cost associated with experimental screening.

The growing interest in sustainable chemistry solutions has also impacted research on this compound. Scientists are exploring greener synthetic routes to 6-methoxybicyclo[4.1.1]octane derivatives, with particular attention to atom economy and reduced waste generation. This aligns with broader industry trends toward more environmentally friendly chemical processes, making the compound relevant to discussions about green chemistry innovations.

In the context of analytical chemistry, 6-methoxybicyclo[4.1.1]octane-1-carboxylic acid presents interesting challenges for characterization. The compound's unique structure requires specialized analytical techniques for complete structural elucidation, making it a valuable subject for method development in advanced spectroscopic analysis. Researchers working with similar bicyclic systems often share insights about optimal conditions for NMR, mass spectrometry, and other analytical methods.

The commercial availability of 6-methoxybicyclo[4.1.1]octane-1-carboxylic acid (CAS 2092684-96-1) has increased in recent years, reflecting growing demand from the research community. Suppliers typically offer this compound with high purity standards, catering to the needs of both academic and industrial researchers. The compound's stability under standard storage conditions makes it practical for various experimental applications, contributing to its popularity as a research chemical.

Looking to the future, 6-methoxybicyclo[4.1.1]octane-1-carboxylic acid may play a role in emerging areas of chemical research. Its potential applications in bioorthogonal chemistry and click chemistry reactions are particularly intriguing, as these fields continue to expand in importance for bioconjugation and materials science. The compound's structural features could make it suitable for developing new chemical probes or imaging agents in biological systems.

For researchers considering working with 6-methoxybicyclo[4.1.1]octane carboxylic acid derivatives, it's important to consult the latest literature on handling and applications. While the compound itself is not classified as hazardous, standard laboratory safety protocols should always be followed when working with any chemical substance. The scientific community continues to uncover new aspects of this interesting molecule, making it a compound worth watching in the coming years.